3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine

• IUPAC Name: 3-[4-(6-ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C17H20N8/c1-2-14-12-17(19-13-18-14)24-10-8-23(9-11-24)15-4-5-16(22-21-15)25-7-3-6-20-25/h3-7,12-13H,2,8-11H2,1H3
• InChI Key: RTRVELNWPPGWFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol

Description

3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine is a chemical compound that is used in scientific research. It is a pyrazolopyridazine derivative that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine is not fully understood. However, it has been reported to inhibit several enzymes and signaling pathways that are involved in various biological processes. It has also been found to bind to specific receptors and modulate their activity.
Biochemical and Physiological Effects:
3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine has been reported to have several biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and modulate the immune response. It has also been reported to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine in lab experiments include its high potency, selectivity, and reproducibility. However, its limitations include its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the study of 3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine. These include:
1. Further investigation of its mechanism of action and its potential therapeutic applications in the treatment of various diseases.
2. Development of new analogs with improved pharmacological properties and reduced toxicity.
3. Study of its pharmacokinetics and pharmacodynamics in vivo.
4. Investigation of its potential use as a diagnostic tool in the detection of various diseases.
5. Exploration of its potential use in combination therapy with other drugs.
Conclusion:
3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine is a promising compound that has shown potential in various scientific research studies. Its synthesis method is efficient and reproducible, and it has been found to have several biochemical and physiological effects. However, further research is needed to fully understand its mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine involves the reaction of 6-ethyl-4-(4-fluorophenyl)pyrimidin-2-amine with 1-(2,6-dichloropyridin-3-yl) piperazine and 1H-pyrazole-5-carboxylic acid, followed by purification through column chromatography. This method has been reported in several studies and has been found to be efficient and reproducible.

Scientific Research Applications

3-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-6-pyrazol-1-ylpyridazine has been used in various scientific research studies. It has been found to have potential therapeutic effects in the treatment of cancer, inflammation, and neurological disorders. It has also been used as a tool compound in the study of various biological processes.